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Technical Guide: 3-Chloro-6-iodopyrazine-2-
carboxylic Acid
Core Scaffold for Orthogonal Drug Discovery & Fragment-Based Design

Executive Summary
3-Chloro-6-iodopyrazine-2-carboxylic acid (and its methyl ester, CAS 2119746-38-0) represents

a high-value heterocyclic scaffold characterized by three chemically distinct functional handles:

a carboxylic acid (C2), a chloride (C3), and an iodide (C6).

Its utility lies in its chemoselectivity: the significant reactivity difference between the C6-iodide

(labile to Pd-catalyzed coupling) and the C3-chloride (resistant to mild Pd-coupling but highly

activated for SNAr) allows researchers to "program" the synthesis of complex trisubstituted

pyrazines without the need for protecting groups. This guide outlines the synthesis, physical

properties, and reactivity logic for this compound.[1]
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Property Data / Description

Compound Name 3-Chloro-6-iodopyrazine-2-carboxylic acid

Common Derivative Methyl 3-chloro-6-iodopyrazine-2-carboxylate

CAS (Methyl Ester) 2119746-38-0

Molecular Formula
C₅H₂ClIN₂O₂ (Acid) / C₆H₄ClIN₂O₂ (Methyl

Ester)

Molecular Weight
284.44 g/mol (Acid) / 298.47 g/mol (Methyl

Ester)

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, MeOH, DCM.[2] Poorly

soluble in water.

pKa (Acid)
~2.5–3.0 (Predicted due to electron-withdrawing

halogens)

Storage
2–8°C, protect from light (Iodide sensitivity),

under inert atmosphere.

Synthetic Methodology
The synthesis of the 3-chloro-6-iodo core typically proceeds via a regioselective electrophilic

halogenation followed by a Sandmeyer reaction. The starting material is the commercially

available methyl 3-aminopyrazine-2-carboxylate.

Protocol: Step-by-Step Synthesis
Step 1: C6-Iodination (Electrophilic Aromatic Substitution)
The amino group at C3 activates the C6 position (para-like relationship) for electrophilic attack.

Reagents: Methyl 3-aminopyrazine-2-carboxylate (1.0 eq), N-Iodosuccinimide (NIS, 1.1 eq).

Solvent: DMF or Acetonitrile.

Conditions: Stir at RT for 4–12 hours.
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Mechanism: The amino group directs the iodonium ion (

) to the C6 position.

Workup: Dilute with water, filter the precipitate.

Product: Methyl 3-amino-6-iodopyrazine-2-carboxylate.

Step 2: C3-Chlorination (Sandmeyer Reaction)
Conversion of the amino group to a chloride using diazotization.

Reagents: Step 1 Product (1.0 eq), Sodium Nitrite (NaNO₂, 1.5 eq), HCl (conc.), CuCl

(catalytic).

Solvent: Water/Acetic Acid or concentrated HCl.

Conditions: Cool to 0°C. Add NaNO₂ slowly (diazotization). Stir 30 min. Add CuCl/HCl

source. Warm to RT.

Mechanism: Formation of the diazonium salt (

) followed by radical/nucleophilic displacement by chloride.

Product:Methyl 3-chloro-6-iodopyrazine-2-carboxylate.

Step 3: Hydrolysis (Optional)
To obtain the free acid.

Reagents: LiOH (1.1 eq) in THF/Water (1:1).

Conditions: Stir at 0°C for 1 hour (Control carefully to avoid SNAr of the Cl/I by hydroxide).

Workup: Acidify with 1M HCl to pH 3, extract with EtOAc.

Methyl 3-aminopyrazine-
2-carboxylate

Methyl 3-amino-
6-iodopyrazine-2-carboxylate

Step 1: NIS, DMF
(Electrophilic Iodination at C6) Methyl 3-chloro-

6-iodopyrazine-2-carboxylate

Step 2: NaNO2, HCl, CuCl
(Sandmeyer Reaction at C3) 3-Chloro-6-iodopyrazine-

2-carboxylic acid

Step 3: LiOH, THF/H2O
(Controlled Hydrolysis)
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Figure 1: Synthetic route from commercially available precursors to the target scaffold.

Reactivity & Orthogonal Functionalization
The power of this scaffold lies in the ability to react at specific positions sequentially.

Reactivity Hierarchy
C6-Iodide (Most Reactive to Pd): The C-I bond is the weakest. It undergoes oxidative

addition with Pd(0) rapidly.

Reaction: Suzuki-Miyaura, Sonogashira, Stille couplings.

Conditions: Pd(PPh₃)₄, Na₂CO₃, mild heat (40–60°C).

C3-Chloride (Most Reactive to SNAr): The C3 position is highly electron-deficient due to the

ortho-ester and the ring nitrogen (N4).

Reaction: Nucleophilic Aromatic Substitution (SNAr) with amines, thiols, or alkoxides.

Conditions: Mild base (DIEA), RT to 60°C. Note: Can be competitive with Pd-coupling if

temperatures are too high.

C2-Carboxyl (Amide Coupling): Standard peptide coupling.

Reaction: Amide bond formation.[3]

Conditions: HATU, EDC/HOBt.

Strategic Workflow
To build a trisubstituted pyrazine:

First: Perform Suzuki coupling at C6 (Iodine). The Chlorine at C3 remains intact.

Second: Perform SNAr at C3 (Chlorine) to introduce an amine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15247001/docs?utm_src=pdf-body-img#3-chloro-6-iodopyrazine-2-carboxylic-acid-structure-and-properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC9011541/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15247001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Third: Hydrolyze the ester and couple the acid (C2).

3-Chloro-6-iodopyrazine-
2-carboxylate

C6-Aryl Derivative

Path A (Preferred):
Suzuki Coupling (Pd)
Selects C-I over C-Cl

C3-Amino Derivative
(via SNAr)

Path B (Risk):
SNAr at C3 first

(Risk of de-iodination)

Trisubstituted
Pyrazine Drug Candidate

Step 2: SNAr at C3
(Displace Cl with Amine)

Click to download full resolution via product page

Figure 2: Orthogonal reactivity logic. Path A allows for controlled sequential substitution.

Applications in Drug Discovery
Kinase Inhibitors
Pyrazine cores are prevalent in kinase inhibitors (e.g., Favipiravir analogs, though Favipiravir is

a viral RdRp inhibitor). The 3-chloro-6-iodo scaffold allows for:

Hinge Binding: Introduction of an aminopyridine or similar motif at C3 (via SNAr) to interact

with the kinase hinge region.

Solvent Front: Extension at C6 (via Suzuki) to reach the solvent pocket or hydrophobic back-

pocket.

Fragment-Based Drug Discovery (FBDD)
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The scaffold is small (MW < 300) and rigid. It serves as an ideal "hub" for growing fragments in

defined vectors (120° separation between substituents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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